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Compound of Interest

Compound Name: D-ALANINE (3-13C)

Cat. No.: B1580361 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling procedures for D-
ALANINE (3-13C), a stable isotope-labeled amino acid crucial for a variety of research

applications, including metabolic studies, proteomics, and drug development. Adherence to

these guidelines is essential to ensure the safety of laboratory personnel and the integrity of

experimental outcomes.

Hazard Identification and Classification
D-ALANINE (3-13C) is a non-radioactive, stable isotope-labeled compound. While it is

chemically identical to its non-labeled counterpart, D-Alanine, and generally considered to have

low toxicity, it is imperative to handle it with the care afforded to all laboratory chemicals.

Based on available data for D-Alanine and related compounds, the primary hazards are

associated with its physical form (powder) and potential routes of exposure. Some suppliers

classify D-Alanine as not hazardous, while others indicate potential for acute oral toxicity and

aquatic toxicity. Given this variability, a conservative approach to handling is recommended.

GHS Classification (Potential, based on related compounds):

Acute Toxicity, Oral (Category 4)

Acute Aquatic Toxicity (Category 1)
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Chronic Aquatic Toxicity (Category 1)

It is important to consult the specific Safety Data Sheet (SDS) provided by the supplier for the

most accurate and up-to-date hazard information.

Quantitative Safety Data
The following tables summarize the available quantitative data for D-Alanine. It is important to

note that specific toxicity data for the 13C-labeled variant is not readily available; the data

presented here is for the unlabeled compound and should be used as a primary reference.

Table 1: Physical and Chemical Properties

Property Value Reference

Molecular Formula C₂¹³CH₇NO₂ --INVALID-LINK--

Molecular Weight 90.09 g/mol --INVALID-LINK--

Appearance
White to off-white crystalline

powder
--INVALID-LINK--

Melting Point 278 - 282 °C (decomposes) --INVALID-LINK--

Solubility in Water 155 g/L at 20 °C --INVALID-LINK--

Table 2: Toxicological Data

Parameter Value Species Reference

Acute Oral LD50
> 2000 mg/kg/day (4-

week study, L-alanine)
Rat --INVALID-LINK--

Acute Oral LD50

(Predicted)
1.0339 mol/kg Rat --INVALID-LINK--

Aquatic Toxicity

(LC50)
Data not available - -

Table 3: Exposure Controls and Personal Protection
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Control Parameter Recommendation

Engineering Controls

Use in a well-ventilated area. A fume hood is

recommended for handling large quantities or

when generating dust.

Eye/Face Protection Safety glasses with side shields or goggles.

Skin Protection
Chemical-resistant gloves (e.g., nitrile) and a lab

coat.

Respiratory Protection

For operations generating dust, a NIOSH-

approved respirator with a particulate filter is

recommended.

Experimental Protocols
General Handling and Storage Workflow
The following diagram outlines the general workflow for the safe handling and storage of D-
ALANINE (3-13C).

Caption: General workflow for receiving, storing, handling, and disposing of D-ALANINE (3-
13C).

Protocol for Preparation of a Stock Solution for Cell
Culture
Objective: To prepare a sterile stock solution of D-ALANINE (3-13C) for use in cell culture

media.

Materials:

D-ALANINE (3-13C) powder

Sterile, deionized, and filtered water or appropriate buffer (e.g., PBS)

Sterile conical tubes (15 mL or 50 mL)

Sterile serological pipettes
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Vortex mixer

Sterile syringe filter (0.22 µm)

Sterile storage vials

Procedure:

Calculate the required mass: Determine the mass of D-ALANINE (3-13C) needed to achieve

the desired stock solution concentration.

Weigh the powder: In a biological safety cabinet or a clean bench, carefully weigh the

calculated amount of D-ALANINE (3-13C) and transfer it to a sterile conical tube.

Dissolve the powder: Add a portion of the sterile solvent to the conical tube. Vortex

thoroughly until the powder is completely dissolved. Bring the solution to the final desired

volume with the solvent.

Sterile filter: Draw the solution into a sterile syringe. Attach a 0.22 µm sterile syringe filter and

dispense the solution into a new sterile conical tube or sterile storage vials.

Label and store: Clearly label the storage vials with the compound name, concentration, date

of preparation, and your initials. Store the stock solution at the recommended temperature

(typically -20°C) to ensure stability.

Protocol for Sample Preparation for NMR Analysis
Objective: To prepare a sample of a 13C-labeled protein hydrolysate for NMR analysis.

Materials:

Lyophilized 13C-labeled protein sample

6 M Hydrochloric acid (HCl)

Heat- and acid-resistant borosilicate vials with caps

Nitrogen gas source
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Heating block or oven

D₂O (Deuterium oxide)

NMR tubes

Procedure:

Protein Hydrolysis:

Place the dry, homogenized protein sample into a borosilicate vial.

Add 6 M HCl to the vial.

Flush the vial with nitrogen gas, seal it tightly, and place it in an oven at 110-150°C for the

appropriate time to achieve complete hydrolysis (typically 24-72 hours).

Drying:

After cooling, dry the sample in a heating block under a gentle stream of nitrogen gas to

remove the HCl.

Resuspension:

Resuspend the dried hydrolysate in D₂O. The volume will depend on the requirements of

the NMR spectrometer.

Transfer to NMR Tube:

Transfer the resuspended sample to an appropriate NMR tube.

Analysis:

Acquire the 13C NMR spectrum according to the instrument's standard operating

procedures.

Protocol for Sample Preparation for Mass Spectrometry
(MS) Analysis
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Objective: To prepare a 13C-labeled peptide sample for analysis by mass spectrometry.

Materials:

13C-labeled protein sample

Denaturing buffer (e.g., containing urea or guanidinium chloride)

Reducing agent (e.g., DTT)

Alkylating agent (e.g., iodoacetamide)

Protease (e.g., trypsin)

Quenching solution (e.g., formic acid)

Solid-phase extraction (SPE) cartridges (e.g., C18)

MS-grade solvents (e.g., acetonitrile, water, formic acid)

Procedure:

Denaturation, Reduction, and Alkylation:

Dissolve the protein sample in a denaturing buffer.

Add the reducing agent and incubate to break disulfide bonds.

Add the alkylating agent to cap the free thiols.

Proteolytic Digestion:

Dilute the sample to reduce the denaturant concentration to a level compatible with the

chosen protease.

Add the protease and incubate at its optimal temperature to digest the protein into

peptides.

Quenching and Desalting:
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Stop the digestion by adding a quenching solution (e.g., formic acid).

Desalt the peptide mixture using an SPE cartridge to remove salts and detergents that can

interfere with MS analysis.

Resuspension and Analysis:

Elute the peptides from the SPE cartridge and dry them down.

Resuspend the peptides in an appropriate solvent for MS analysis (e.g., 0.1% formic acid

in water).

Analyze the sample using a mass spectrometer.

Emergency Procedures
First Aid Measures

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention if irritation persists.

Skin Contact: In case of contact, immediately flush skin with plenty of water. Remove

contaminated clothing and shoes. Get medical attention if irritation develops.

Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Get medical attention.

Ingestion: Do NOT induce vomiting unless directed to do so by medical personnel. Never

give anything by mouth to an unconscious person. Loosen tight clothing such as a collar, tie,

belt, or waistband. Get medical attention if you feel unwell.

Accidental Release Workflow
The following diagram illustrates the logical workflow for responding to an accidental spill of D-
ALANINE (3-13C) powder.

Caption: Workflow for responding to an accidental spill of D-ALANINE (3-13C).

Stability and Reactivity
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Chemical Stability: Stable under recommended storage conditions.

Conditions to Avoid: Avoid generation of dust, and exposure to moisture and direct sunlight.

Incompatible Materials: Strong oxidizing agents, strong acids, and strong bases.

Hazardous Decomposition Products: Under fire conditions, may produce carbon oxides (CO,

CO₂) and nitrogen oxides (NOx).

Disclaimer
The information provided in this guide is intended for use by qualified professionals and is

based on currently available data. It is the responsibility of the user to conduct a thorough risk

assessment for their specific application and to follow all applicable institutional and

governmental safety regulations. The author and publisher of this document are not liable for

any damages or injuries resulting from the use or misuse of this information.

To cite this document: BenchChem. [Safety and Handling of D-ALANINE (3-13C): An In-
depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1580361#safety-and-handling-of-d-alanine-3-13c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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